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Compound of Interest

Compound Name: tert-Butyl ethyl malonate

Cat. No.: B1266440 Get Quote

An In-depth Technical Guide to the Safe Handling of tert-Butyl Ethyl Malonate

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory reagents is paramount. This guide provides

a comprehensive overview of the safety data for tert-Butyl ethyl malonate (CAS No: 32864-

38-3), a common reagent in organic synthesis.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The following table summarizes the key properties of tert-Butyl ethyl
malonate.
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Property Value Source

Molecular Formula C9H16O4 [1][2][3]

Molecular Weight 188.22 g/mol [1]

Appearance Colorless liquid [1][4][5]

Boiling Point 106 - 110 °C / 222.8 - 230 °F [1]

83-85 °C / 8 mmHg [4]

Flash Point 87 °C / 188.6 °F (closed cup) [1][6]

Density 0.994 g/mL at 25 °C [4]

Refractive Index n20/D 1.416 [4]

Water Solubility Immiscible [4]

Odor No information available [1]

Section 2: Hazard Identification and Classification
tert-Butyl ethyl malonate is classified as a combustible liquid.[1][7] While it is not considered

hazardous to health at its given concentration, proper handling is essential to mitigate risks.[1]

Hazard Classification Statement Source

Physical Hazard H227: Combustible liquid [1][7]

Signal Word: Warning[1]

Section 3: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling tert-Butyl ethyl
malonate:

PPE Type Specification Source

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or OSHA 29 CFR 1910.133.

[6]

Hand Protection Chemical-resistant gloves.

Skin and Body Protection

Lab coat and appropriate

protective clothing to prevent

skin exposure.

[6]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If ventilation is

inadequate, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[6] A dust mask type

N95 (US) has also been

suggested.

Handling and Storage
Handling:

Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

Use spark-proof tools and explosion-proof equipment.[1][6]

Avoid contact with skin, eyes, and clothing.[1][6]

Avoid inhalation and ingestion.[1][6]

Take precautionary measures against static discharges.[1][6]
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Storage:

Store in a cool, dry, and well-ventilated place.[1][6][7]

Keep containers tightly closed.[1]

Keep away from heat, sparks, and flame.[1]

Incompatible with strong oxidizing agents.[6]

Section 4: Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures
Exposure Route First-Aid Procedure Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1][6]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[1][6]

Inhalation

Remove to fresh air. Get

medical attention if symptoms

occur. If not breathing, give

artificial respiration.

[1][6]

Ingestion
Do NOT induce vomiting. Get

medical attention.
[1][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[1][6] Water mist can be used to cool closed containers.[1][6]
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Specific Hazards: Combustible material. Containers may explode when heated.[1][6]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1][6]

Accidental Release Measures
Ensure adequate ventilation.[2]

Remove all sources of ignition.[1]

Use personal protective equipment.[2]

Absorb the spill with an inert absorbent material (e.g., sand, silica gel).[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Section 5: Toxicological and Ecological Information
Detailed toxicological and ecological data for tert-Butyl ethyl malonate is limited.

Data Point Information Source

Acute Toxicity

The toxicological properties

have not been fully

investigated.[6]

Carcinogenicity No information available.[6]

Environmental Hazards

Contains no substances

known to be hazardous to the

environment or not degradable

in wastewater treatment plants.

[1]

Persistence and Degradability No data available.[2]

Bioaccumulative Potential No data available.[2]
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Section 6: Disposal Considerations
Dispose of tert-Butyl ethyl malonate and its container in accordance with local, regional, and

national regulations.[1][7] It is recommended to use a licensed disposal company.[8]

Section 7: Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of tert-Butyl ethyl
malonate in a research setting.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Transfer Chemical in Fume Hood

Keep Container Tightly Closed

Keep Away from Ignition Sources

Decontaminate Work Area

Dispose of Chemical Waste

Properly Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for tert-Butyl ethyl malonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1266440?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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